Cas no 2640935-47-1 (9-methyl-6-5-(oxane-2-carbonyl)-octahydropyrrolo3,4-cpyrrol-2-yl-9H-purine)

• Product Name: 9-methyl-6-5-(oxane-2-carbonyl)-octahydropyrrolo3,4-cpyrrol-2-yl-9H-purine
• CAS No: 2640935-47-1
• MF: C₁₈H₂₄N₆O₂
• MW: 356.422163009644
• CID: 5327348
• Update Time: 2025-10-18

9-methyl-6-5-(oxane-2-carbonyl)-octahydropyrrolo3,4-cpyrrol-2-yl-9H-purine Chemical and Physical Properties

Names and Identifiers

• [Hexahydro-5-(9-methyl-9H-purin-6-yl)pyrrolo[3,4-c]pyrrol-2(1H)-yl](tetrahydro-2H-pyran-2-yl)methanone
• 9-methyl-6-5-(oxane-2-carbonyl)-octahydropyrrolo3,4-cpyrrol-2-yl-9H-purine

• Inchi： 1S/C18H24N6O2/c1-22-11-21-15-16(22)19-10-20-17(15)23-6-12-8-24(9-13(12)7-23)18(25)14-4-2-3-5-26-14/h10-14H,2-9H2,1H3
• InChI Key： LZDLBGFQBGCZFJ-UHFFFAOYSA-N
• SMILES： C(N1CC2CN(C3=C4C(=NC=N3)N(C)C=N4)CC2C1)(C1OCCCC1)=O

Experimental Properties

• Density: 1.55±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 617.5±65.0 °C(Predicted)
• pka: 7.24±0.10(Predicted)

Additional information on 9-methyl-6-5-(oxane-2-carbonyl)-octahydropyrrolo3,4-cpyrrol-2-yl-9H-purine

Exploring the Potential of 9-methyl-6-5-(oxane-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl-9H-purine (CAS No. 2640935-47-1) in Modern Research

In the ever-evolving field of chemical research, 9-methyl-6-5-(oxane-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl-9H-purine (CAS No. 2640935-47-1) has emerged as a compound of significant interest. This unique purine derivative, characterized by its intricate molecular structure, has garnered attention for its potential applications in various scientific domains. Researchers and pharmaceutical developers are increasingly exploring its properties, driven by the growing demand for novel compounds in drug discovery and biochemical studies.

The molecular structure of 9-methyl-6-5-(oxane-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl-9H-purine combines a purine core with a fused pyrrolo[3,4-c]pyrrole ring system, further modified by an oxane-2-carbonyl group. This complex arrangement contributes to its distinctive chemical behavior, making it a valuable candidate for targeted research. The presence of the 9-methyl group enhances its stability, while the oxane-2-carbonyl moiety introduces additional functional versatility.

One of the key areas where CAS No. 2640935-47-1 is being investigated is in the development of small-molecule therapeutics. With the rise of precision medicine and personalized treatment approaches, researchers are keen on identifying compounds that can interact selectively with biological targets. The structural features of this compound suggest potential interactions with enzymes and receptors involved in cellular signaling pathways, making it a promising subject for further study.

Another exciting application of 9-methyl-6-5-(oxane-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl-9H-purine lies in the field of chemical biology. Scientists are leveraging its unique properties to design probes and inhibitors that can help elucidate complex biological mechanisms. As the demand for advanced research tools grows, this compound could play a pivotal role in uncovering new insights into cellular processes.

The synthesis of CAS No. 2640935-47-1 involves multi-step organic reactions, often requiring specialized expertise in heterocyclic chemistry. Researchers have developed optimized protocols to achieve high yields and purity, ensuring its availability for experimental use. The compound's stability under various conditions further enhances its utility in laboratory settings, making it a reliable choice for ongoing investigations.

In addition to its scientific applications, 9-methyl-6-5-(oxane-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl-9H-purine has also attracted interest in the context of intellectual property and commercialization. With the increasing focus on novel chemical entities in the pharmaceutical industry, this compound is being evaluated for its potential in patentable innovations. Companies specializing in fine chemicals and research reagents are actively monitoring its development, recognizing its value in the competitive landscape of chemical research.

From an analytical perspective, the characterization of CAS No. 2640935-47-1 involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure accurate identification and quality control, which are critical for its use in sensitive experiments. The compound's distinct spectral signatures facilitate its detection and quantification in complex mixtures, further underscoring its utility in research.

As the scientific community continues to explore the potential of 9-methyl-6-5-(oxane-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl-9H-purine, its role in advancing knowledge across multiple disciplines becomes increasingly apparent. Whether in drug discovery, chemical biology, or material science, this compound represents a fascinating intersection of chemistry and innovation. Future studies are expected to uncover even more applications, solidifying its place as a noteworthy entity in modern research.

For researchers and institutions seeking to incorporate CAS No. 2640935-47-1 into their work, it is essential to source the compound from reputable suppliers who adhere to stringent quality standards. Proper handling and storage protocols should also be followed to maintain its integrity and ensure reproducible results. As interest in this compound grows, collaboration between academia and industry will likely drive its further development and application.

In conclusion, 9-methyl-6-5-(oxane-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl-9H-purine (CAS No. 2640935-47-1) stands as a testament to the ingenuity of chemical research. Its unique structure and versatile properties make it a compelling subject for ongoing exploration, with the potential to contribute significantly to scientific and medical advancements. As the field continues to evolve, this compound is poised to remain at the forefront of innovative research.